![molecular formula C24H26N4O2 B2534923 N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-2,2-diphenylacetamide CAS No. 1448046-90-9](/img/structure/B2534923.png)
N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-2,2-diphenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-2,2-diphenylacetamide, also known as DMAPT, is a synthetic organic compound that has garnered attention in scientific research due to its potential therapeutic properties. DMAPT belongs to the class of compounds known as arylacetamides, which have been shown to possess anti-cancer, anti-inflammatory, and anti-angiogenic properties.
Scientific Research Applications
Antifungal and Antimicrobial Agents
- Research has shown that derivatives of morpholinopyrimidin, such as 2-(2-oxo-morpholin-3-yl)-acetamide derivatives, exhibit significant antifungal activity against Candida and Aspergillus species. Improvements in the molecular structure have enhanced plasmatic stability while maintaining antifungal efficacy, demonstrating potential for therapeutic applications against fungal infections (Bardiot et al., 2015).
- Another study synthesized novel compounds within the same family, demonstrating potent antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as fungi. These compounds could serve as a basis for developing new antibiotics (Desai et al., 2012).
- Synthesis of pyrimidine-triazole derivatives from morpholin-3-one molecules indicated antimicrobial activity against selected bacterial and fungal strains, suggesting their potential use in creating antimicrobial agents (Majithiya & Bheshdadia, 2022).
Synthetic Methodologies for Therapeutic Compounds
- The development of morpholine derivatives as intermediates for inhibitors of tumor necrosis factor alpha and nitric oxide suggests a pathway for creating anti-inflammatory or immunomodulatory drugs (Lei et al., 2017).
- In addition, compounds synthesized from diphenhydramine derivatives have demonstrated acute and chronic anti-inflammatory activities, indicating their potential as the basis for new anti-inflammatory medications (Ahmadi et al., 2012).
properties
IUPAC Name |
N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)-2,2-diphenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O2/c1-17-22(18(2)26-24(25-17)28-13-15-30-16-14-28)27-23(29)21(19-9-5-3-6-10-19)20-11-7-4-8-12-20/h3-12,21H,13-16H2,1-2H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKOULCFGWXNOBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)N2CCOCC2)C)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-2,2-diphenylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.